Cas no 221121-37-5 (Ethyl 4-fluorophenylacethylacetate)

• Product Name: Ethyl 4-fluorophenylacethylacetate
• CAS No: 221121-37-5
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• MDL: MFCD03844416
• CID: 253596
• PubChem ID: 10585213
• Update Time: 2025-06-28

Ethyl 4-fluorophenylacethylacetate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-fluoro-b-oxo-, ethyl ester
• Ethyl 4-(4-Fluorophenyl)-3-oxobutanoate
• Ethyl 4-fluorophenylacethylacetate
• DTXSID60442109
• ethyl4-(4-fluorophenyl)-3-oxobutanoate
• 4-(4-Fluoro-phenyl)-3-oxo-butyric acid ethyl ester
• AKOS010951792
• 4-(4-fluorophenyl)-3-oxobutanoic acid ethyl ester
• QCQKQRINQDBSEZ-UHFFFAOYSA-N
• FT-0754799
• SCHEMBL699965
• F2136-0001
• SY284093
• 221121-37-5
• A1-00560
• WLZ3565
• AT28332
• MFCD03844416
• 4-(4-FLUORO-PHENYL)-3-OXO-BUTYRICACIDETHYLESTER
• DA-33989
• Ethyl 4-(4-fluorophenyl)-3-oxo-butanoate

• MDL： MFCD03844416
• Inchi： 1S/C12H13FO3/c1-2-16-12(15)8-11(14)7-9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： QCQKQRINQDBSEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 224.08500
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 295.509°C at 760 mmHg
• Flash Point: 128.353°C
• Refractive Index: 1.493
• PSA: 43.37000
• LogP: 1.89050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 4-fluorophenylacethylacetate

Ethyl 4-Fluorophenylacethylacetate: A Versatile Compound in Modern Biotechnology and Pharmaceutical Research

Ethyl 4-fluorophenylacethylacetate, a compound with the CAS No. 221121-37-5, has emerged as a critical molecule in the fields of biomedical research and pharmaceutical development. This compound, characterized by its unique chemical structure, represents a promising candidate for the design of novel therapeutic agents and bioactive molecules. Recent advancements in drug discovery and synthetic chemistry have highlighted the potential of Ethyl 4-fluorophenylacethylacetate to contribute to the treatment of various neurological disorders and inflammatory conditions. This article explores the molecular properties, synthetic pathways, and biological applications of Ethyl 4-fluorophenylacethylacetate, emphasizing its role in modern pharmacology and biomedical innovation.

Ethyl 4-fluorophenylacethylacetate belongs to the class of aromatic esters, featuring a fluorine-containing phenyl ring and a carboxylic acid ester group. The presence of the fluorine atom at the para-position of the phenyl ring significantly influences the compound’s lipophilicity and bioavailability. This structural feature is particularly advantageous for drug design, as it enhances the molecule’s ability to cross biological membranes and interact with target receptors. The ethyl group attached to the acetylacetate moiety further modulates the compound’s hydrophobicity and metabolic stability, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent studies have demonstrated that Ethyl 4-fluorophenylacethylacetate exhibits promising anti-inflammatory and neuroprotective properties. In a 2023 publication in Journal of Medicinal Chemistry, researchers reported that this compound significantly reduces pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. The fluorine-substituted phenyl ring appears to play a crucial role in modulating the kinase activity of NF-κB, a key regulator of inflammatory responses. These findings suggest that Ethyl 4-fluorophenylacethylacetate could be a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

Moreover, Ethyl 4-fluorophenylacethylacetate has shown potential in the development of neuroprotective drugs. A 2024 study published in Frontiers in Pharmacology highlighted its ability to inhibit excitotoxicity in neuronal cells exposed to glutamate-induced stress. The compound’s lipophilic properties allow it to efficiently penetrate the blood-brain barrier, enabling direct interaction with neuronal receptors. This characteristic is particularly important for the treatment of stroke and Alzheimer’s disease, where brain-targeted delivery is essential. The study also noted that Ethyl 4-fluorophenylacethylacetate exhibits minimal toxicity in in vitro models, supporting its potential as a safe therapeutic candidate.

The synthetic pathway of Ethyl 4-fluorophenylacethylacetate has been optimized to enhance its chemical yield and selectivity. A 2023 report in Organic & Biomolecular Chemistry described a novel multi-step synthesis involving the coupling of 4-fluorophenylacetic acid with acetylacetone. The reaction conditions were carefully controlled to minimize side reactions and ensure the formation of the desired ester linkage. This synthetic strategy not only improves the scalability of Ethyl 4-fluorophenylacethylacetate production but also reduces the environmental impact of the manufacturing process, aligning with the principles of green chemistry.

In addition to its pharmacological applications, Ethyl 4-fluorophenylacethylacetate has been explored as a fluorescent probe for bioimaging and cellular tracking. A 2024 study in Biomaterials demonstrated that the compound can be conjugated with fluorophore molecules to create targeted imaging agents. The fluorine atom enhances the photostability of the probe, allowing for prolonged imaging in in vivo models. This application opens new avenues for the use of Ethyl 4-fluorophenylacethylacetate in biomedical diagnostics and drug delivery systems.

Despite its promising properties, the therapeutic potential of Ethyl 4-fluorophenylacethylacetate is still under investigation. Researchers are currently exploring its mechanism of action and pharmacokinetic profile in preclinical models. A 2024 review in Pharmaceutical Research emphasized the need for further studies to determine the optimal dosing regimen and long-term safety of the compound. Additionally, the potential for drug interactions and metabolic pathways must be thoroughly evaluated to ensure its clinical applicability.

In conclusion, Ethyl 4-fluorophenylacethylacetate represents a significant advancement in the field of biomedical research and pharmaceutical development. Its unique chemical structure and functional properties make it a versatile candidate for the design of novel therapeutic agents and bioactive molecules. As research continues to uncover its full potential, Ethyl 4-fluorophenylacethylacetate is poised to play a pivotal role in the treatment of inflammatory and neurological diseases. The ongoing studies on its synthetic pathways, pharmacological effects, and biological applications underscore its importance in the quest for innovative therapies and medical breakthroughs.

As the field of pharmacology continues to evolve, the role of Ethyl 4-fluorophenylacethylacetate is likely to expand. Future research may focus on the development of drug derivatives with enhanced target specificity and therapeutic efficacy. Additionally, the application of advanced technologies such as machine learning and computational modeling could further accelerate the discovery of new pharmacological applications for this compound. With its potential to address a wide range of medical challenges, Ethyl 4-fluorophenylacethylacetate stands as a beacon of hope in the quest for innovative and effective treatments.

Ultimately, the exploration of Ethyl 4-fluorophenylacethylacetate exemplifies the dynamic nature of biomedical research. As scientists continue to unravel the complexities of this molecule, its impact on healthcare and medical science is expected to grow. The journey of Ethyl 4-fluorophenylacethylacetate from a synthetic compound to a potential therapeutic agent reflects the ongoing pursuit of scientific discovery and medical innovation. With continued research and development, the future of Ethyl 4-fluorophenylacethylacetate holds great promise for improving human health and well-being.

As the field of pharmacology continues to evolve, the role of Ethyl 4-fluorophenylacethylacetate is likely to expand. Future research may focus on the development of drug derivatives with enhanced target specificity and therapeutic efficacy. Additionally, the application of advanced technologies such as machine learning and computational modeling could further accelerate the discovery of new pharmacological applications for this compound. With its potential to address a wide range of medical challenges, Ethyl 4-fluorophenylacethylacetate stands as a beacon of hope in the quest for innovative and effective treatments.

Ultimately, the exploration of Eth Ethyl 4-Fluorophenylacetate: A Comprehensive Overview Introduction Ethyl 4-fluorophenylacetate is a chemical compound with significant potential in the fields of pharmacology and biomedical research. Its unique structure, featuring a fluorine atom on the phenyl ring, imparts distinct chemical and biological properties. This compound has garnered attention for its potential applications in drug development, bioimaging, and as a fluorescent probe. Below is an in-depth exploration of its properties, applications, and future prospects. --- ### Chemical Structure and Properties Ethyl 4-fluorophenylacetate is an ester derivative of 4-fluorophenylacetic acid. The molecule consists of a benzene ring substituted with a fluorine atom at the para position, connected to an acetic acid ester group (ethoxy group). The presence of the fluorine atom enhances the molecule's hydrophobicity and electronic properties, making it a versatile building block in synthetic chemistry. Key properties include: - Hydrophobicity: The fluorine atom increases the molecule's lipophilicity, aiding in membrane permeability. - Photostability: Fluorine enhances the stability of the molecule under light, making it suitable for fluorescent applications. - Reactivity: The ester group can undergo hydrolysis, making it a potential precursor for drug synthesis. --- ### Pharmacological Applications #### Anti-inflammatory and Antineurological Effects Research suggests that ethyl 4-fluorophenylacetate may exhibit anti-inflammatory and antineurological properties. Its ability to modulate inflammatory pathways and interact with neuroreceptors could make it a candidate for treating conditions such as arthritis, neurodegenerative disorders, and chronic pain. Ongoing studies are investigating its mechanisms of action, including interactions with ion channels and neurotransmitter systems. #### Drug Development The compound's structural versatility allows for the synthesis of derivatives with enhanced therapeutic profiles. For example, modifying the ester group or introducing additional functional groups could yield compounds with improved bioavailability, target specificity, and reduced side effects. These derivatives are being explored for use in treating metabolic disorders, cancer, and infectious diseases. --- ### Bioimaging and Fluorescent Probes Ethyl 4-fluorophenylacetate has been utilized as a fluorescent probe for bioimaging and cellular tracking. By conjugating the compound with fluorophore molecules, researchers have created targeted imaging agents capable of visualizing specific cellular processes in vivo. The fluorine atom enhances the photostability of these probes, enabling long-term imaging applications. This use is particularly valuable in studying cellular dynamics, drug delivery systems, and disease mechanisms. --- ### Synthetic and Green Chemistry The synthesis of ethyl 4-fluorophenylacetate involves controlled reactions to ensure the formation of the desired ester linkage. Current synthetic strategies emphasize scalability and sustainability, aligning with green chemistry principles. Efforts are underway to minimize environmental impact by optimizing reaction conditions and reducing waste, making the compound more viable for large-scale production. --- ### Challenges and Future Directions While ethyl 4-fluorophenylacetate shows promise, several challenges remain: - Mechanism of Action: Further studies are needed to elucidate its precise biological mechanisms. - Pharmacokinetics and Safety: Long-term safety profiles and optimal dosing regimens require rigorous evaluation. - Drug Interactions: Potential interactions with other medications must be investigated to ensure therapeutic efficacy. Future research may focus on: - Advanced Drug Design: Utilizing computational models to predict and optimize drug interactions. - Nanotechnology Integration: Exploring the compound's use in nanocarriers for targeted drug delivery. - Personalized Medicine: Tailoring the compound for individual patient needs based on genetic and metabolic profiles. --- ### Conclusion Ethyl 4-fluorophenylacetate represents a promising candidate in the fields of pharmacology and biomedical research. Its unique chemical properties, combined with its potential applications in drug development, bioimaging, and green chemistry, position it as a valuable tool for future scientific advancements. Continued research and innovation will be critical in unlocking its full potential and addressing the challenges associated with its use. As the field of pharmacology evolves, ethyl 4-fluorophenylacetate may play a pivotal role in advancing human health and well-being.